BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on the Solubility
and Stability of 2-Nitroethanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Nitroethanol

Cat. No.: B1329411

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 2-
Nitroethanol in common laboratory solvents. The information is intended to support research,
development, and handling of this compound in a scientific setting. This document summarizes
available quantitative data, outlines detailed experimental protocols for characterization, and
presents visual representations of key processes.

Executive Summary

2-Nitroethanol (CAS: 625-48-9) is a nitroalkane with a terminal hydroxyl group, making it a
subject of interest in various chemical syntheses. Understanding its solubility and stability is
critical for its effective use and safe handling. This guide consolidates conflicting reports on its
solubility, particularly in aqueous media, and provides a framework for its stability profile based
on data for analogous compounds. Detailed experimental methodologies are provided to
enable researchers to determine these properties for their specific applications.

Solubility of 2-Nitroethanol

The solubility of 2-Nitroethanol is a critical parameter for its application in various reaction
media. There are conflicting reports in the literature regarding its solubility, particularly in water.

Quantitative Solubility Data
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The following table summarizes the available quantitative and qualitative solubility data for 2-
Nitroethanol in common solvents. It is important to note the discrepancies in reported water

solubility.
Chemical . Temperatur L.
Solvent Type Solubility Citation
Formula e (°C)
Water H20 Polar Protic <1 mg/mL 21 [1][2]
] Very Soluble / N
Water H20 Polar Protic T Not Specified  [3][4]
Miscible
Ethanol C2HsOH Polar Protic Very Soluble Not Specified  [3]
) Sparingly N
Methanol CHsOH Polar Protic Not Specified  [5][6]
Soluble
Acetone C3HeO Polar Aprotic Miscible Not Specified  [7]
Diethyl Ether (C2H5)20 Nonpolar Very Soluble Not Specified  [3]
Chloroform CHCIs Nonpolar Soluble Not Specified  [5][6]
Dimethyl
Sulfoxide (CH3)2S0 Polar Aprotic Soluble Not Specified  [5][6]
(DMSO)
Dichlorometh Soluble (by N
CH2Cl2 Nonpolar Not Specified
ane analogy)

Note on Conflicting Data: The significant discrepancy in the reported solubility of 2-
Nitroethanol in water ("less than 1 mg/mL" versus "very soluble/miscible") highlights the
necessity for experimental verification within the context of a specific application. The "very
soluble™ and "miscible" data are from a chemical database and a product information sheet,
respectively, while the "<1 mg/mL" is cited in safety-focused databases. This could be due to
differences in experimental conditions or purity of the compound.

Stability of 2-Nitroethanol
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2-Nitroethanol is a reactive compound with several incompatibilities and degradation
pathways. Its stability is influenced by temperature, pH, and the presence of other chemical
agents.

General Stability Profile and Incompatibilities

e Hygroscopic: 2-Nitroethanol readily absorbs moisture from the air.

o Thermal Instability: The compound may decompose violently upon heating[1]. It has been
reported to explode under vacuum distillation, a reaction attributed to the presence of
peroxides or alkali[1][2].

e Incompatible Materials: It is incompatible with strong oxidizing agents, strong bases, acid
chlorides, and acid anhydrides[1][2].

Potential Degradation Pathways

While specific degradation pathways for 2-Nitroethanol are not extensively detailed in the
literature, pathways for analogous compounds provide insight into its potential degradation
mechanisms.

o Thermal Decomposition: For aliphatic nitro compounds, the primary thermal degradation
pathways are believed to be nitro-nitrite isomerization and C-NO2 bond cleavage. For the
related compound 2-methoxyethanol, thermal degradation can lead to a variety of products
through different reaction channels, including dehydration and bond fission[8].

e Hydrolysis: Under acidic conditions, nitroalkanes can undergo the Nef reaction, which
involves hydrolysis to form an aldehyde or ketone and nitrous oxide[9]. In the case of 2-
Nitroethanol, this could potentially lead to the formation of glycolaldehyde.

o Photodegradation: While no specific studies on the photodegradation of 2-Nitroethanol
were found, similar organic molecules are known to degrade under UV irradiation, often
through radical-initiated pathways. For instance, the OH-initiated degradation of the
structurally similar 2-aminoethanol has been studied, providing a model for potential
atmospheric degradation[10].

Experimental Protocols
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The following sections provide detailed methodologies for determining the solubility and
stability of 2-Nitroethanol.

Protocol for Determining Solubility by the Gravimetric
Method

This method is a reliable, classical approach for determining the equilibrium solubility of a
compound in a given solvent.

Materials:

2-Nitroethanol (of known purity)

o Selected solvent(s)

» Analytical balance (readable to +0.1 mg)

e Thermostatically controlled shaker or water bath

« Filtration apparatus (e.g., syringe filters with appropriate membrane, 0.22 um or 0.45 um)
» Pre-weighed glass vials

» Vacuum oven or nitrogen stream for solvent evaporation

Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of 2-Nitroethanol to a known volume of the solvent in a sealed
container.

o Place the container in a thermostatically controlled shaker or water bath set to the desired
temperature.

o Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is
reached. The presence of undissolved 2-Nitroethanol confirms saturation.
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o Sample Collection:

o Allow the solution to stand undisturbed at the experimental temperature for at least 4
hours to allow undissolved material to settle.

o Carefully withdraw a known volume of the clear supernatant using a pre-warmed (if
applicable) syringe and filter it through a syringe filter into a pre-weighed, clean, and dry
glass vial.

» Solvent Evaporation:
o Weigh the vial containing the filtrate to determine the mass of the solution.

o Evaporate the solvent from the vial under a gentle stream of nitrogen or in a vacuum oven
at a temperature that will not cause decomposition of 2-Nitroethanol.

e Determination of Solute Mass:
o Dry the vial containing the non-volatile solute to a constant weight in a vacuum oven.

o Weigh the vial with the dried residue. The difference between this mass and the initial
mass of the empty vial is the mass of the dissolved 2-Nitroethanol.

» Calculation of Solubility:
o The solubility can be calculated in various units, such as g/100 mL or mol/L.

o Solubility ( g/100 mL) = (mass of dissolved 2-Nitroethanol / volume of aliquot taken) x
100.

Protocol for Assessing Thermal Stability using
Differential Scanning Calorimetry (DSC)

DSC is a powerful technique to determine the thermal stability of a substance by measuring the
heat flow associated with thermal transitions as a function of temperature.

Materials:
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2-Nitroethanol

Differential Scanning Calorimeter (DSC)

Appropriate sample pans (e.g., hermetically sealed aluminum or high-pressure pans)

Inert gas supply (e.g., nitrogen)
Procedure:

 Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy according
to the manufacturer's instructions using appropriate standards (e.g., indium).

e Sample Preparation:
o Accurately weigh a small amount of 2-Nitroethanol (typically 1-5 mg) into a sample pan.
o Hermetically seal the pan to prevent evaporation during the experiment.
o Experimental Setup:
o Place the sealed sample pan and an empty reference pan into the DSC cell.
o Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate.
e Thermal Scan:

o Heat the sample at a constant rate (e.g., 5, 10, or 20 °C/min) over a desired temperature
range (e.g., from ambient to 300 °C).

o Record the heat flow as a function of temperature.
e Data Analysis:

o Analyze the resulting thermogram to identify exothermic events, which indicate
decomposition.

o Determine the onset temperature of decomposition (Tonset), which is a key indicator of
thermal stability.
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o The enthalpy of decomposition (AHd) can also be calculated by integrating the area of the
exothermic peak.

Visualizations
Experimental Workflow for Solubility Determination
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Caption: Gravimetric method workflow for solubility determination.

Factors Affecting the Stability of 2-Nitroethanol
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Caption: Logical relationship of factors affecting 2-Nitroethanol stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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